![molecular formula C16H10N2OS B2568105 N-(3-cyanothiophen-2-yl)naphthalene-1-carboxamide CAS No. 865546-09-4](/img/structure/B2568105.png)
N-(3-cyanothiophen-2-yl)naphthalene-1-carboxamide
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Overview
Description
Synthesis Analysis
The synthesis of N-(3-cyanothiophen-2-yl)naphthalene-1-carboxamide is a two-step process. In this process, 2-(thiophen-2-yl)acetic acid was first activated by converting it into 2-(thiophen-2-yl)acetyl chloride and then reacted with 2-aminothiophene-3-carbonitrile .
Molecular Structure Analysis
The molecular structure of N-(3-cyanothiophen-2-yl)naphthalene-1-carboxamide was characterized by elemental analyses, FT-IR, 1H and 13C NMR spectroscopic studies, and single crystal X-ray crystallography. The crystal packing of the compound is stabilized by C−H···N and N−H···N hydrogen bonds .
Chemical Reactions Analysis
The chemical reactions involved in the synthesis of N-(3-cyanothiophen-2-yl)naphthalene-1-carboxamide include the activation of 2-(thiophen-2-yl)acetic acid and its subsequent reaction with 2-aminothiophen-3-carbonitrile .
Physical And Chemical Properties Analysis
The physical and chemical properties of N-(3-cyanothiophen-2-yl)naphthalene-1-carboxamide were analyzed using various spectroscopic studies and single crystal X-ray crystallography .
Scientific Research Applications
- N-(3-cyanothiophen-2-yl)-1-naphthamide (referred to as compound I) exhibits moderate antioxidant activity. Researchers have evaluated its in vitro antioxidant potential using the ABTS assay . Antioxidants play a crucial role in protecting cells from oxidative stress and preventing various diseases.
- Compound I demonstrates significant antimicrobial properties. In laboratory conditions, it was tested against both Gram-positive and Gram-negative bacterial strains. Notably, it exhibited substantial activity against yeasts, including Candida glabrata and Candida krusei . This suggests its potential as an antimicrobial agent.
- Computational studies using density functional theory (DFT) revealed interactions between compound I and DNA bases (such as guanine, thymine, adenine, and cytosine). Electrophilicity-based charge transfer and other methods were employed to explore these interactions .
- The crystal structure of compound I was determined through single crystal X-ray crystallography. It forms hydrogen bonds (C−H···N and N−H···N) in its crystal packing, contributing to its stability .
- Amides, including compound I, are essential components of pharmaceuticals and natural products. Their diverse chemical structures contribute to their wide-ranging biological activities .
- Amides find applications beyond biology. They are crucial in polymer chemistry, dyes, and liquid crystals .
Antioxidant Properties
Antimicrobial Activity
Biological Interactions with DNA Bases
Structural Insights
Chemical Diversity and Drug Discovery
Materials Science and Polymers
Mechanism of Action
Target of Action
N-(3-cyanothiophen-2-yl)naphthalene-1-carboxamide is a novel heterocyclic amide derivative It’s known that amide compounds have been shown to have significant antifungal, antibacterial, antioxidant, insecticide, anticonvulsant, analgesic, antitumor, anti-inflammatory, and anti-hsv activity .
Mode of Action
It’s known that the compound was investigated computationally using the density functional theory (dft) method with the b3lyp exchange and correlation functions in conjunction with the 6311++g(d,p) basis set in the gas phase . Electrophilicity-based charge transfer (ECT) method and charge transfer (ΔN) were computed to examine the interactions between the compound and DNA bases (such as guanine, thymine, adenine, and cytosine) .
Biochemical Pathways
It’s known that amide compounds can affect a broad range of different applications in polymers, dyes, and liquid crystals .
Result of Action
N-(3-cyanothiophen-2-yl)naphthalene-1-carboxamide has demonstrated significant antioxidant and antimicrobial properties . The compound exhibited moderate antioxidant activity and demonstrated significant activity against yeasts (Candida glabrata ATCC 90030, Candida krusei ATCC 34135) .
properties
IUPAC Name |
N-(3-cyanothiophen-2-yl)naphthalene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H10N2OS/c17-10-12-8-9-20-16(12)18-15(19)14-7-3-5-11-4-1-2-6-13(11)14/h1-9H,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZCNQAJIZIMKIDE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C=CC=C2C(=O)NC3=C(C=CS3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H10N2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
278.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(3-cyanothiophen-2-yl)naphthalene-1-carboxamide |
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